Ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate, also known as EDP-305, is a small molecule drug that is currently being researched for its potential therapeutic applications in various diseases. It belongs to the class of selective estrogen receptor modulators (SERMs) that selectively target estrogen receptors (ERs) in different tissues.
Scientific Research Applications
C19H19N5O4\mathrm{C_{19}H_{19}N_5O_4}C19H19N5O4
and a molecular weight of 381.392 g/mol, has intriguing potential across various fields. Here are six unique applications:- Ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate exhibits promising anticancer activity. Researchers have explored its effects on tumor cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further investigations into its mechanism of action and potential as a targeted therapy are warranted .
- This compound may act as an enzyme inhibitor. By binding to specific enzymes, it could modulate biochemical pathways. Researchers have studied its interaction with enzymes involved in metabolic processes, such as kinases or proteases. Understanding these interactions can lead to drug development and disease management .
- Ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate can serve as a precursor for synthesizing functional nanomaterials. Its unique structure allows for modification, leading to tailored nanoparticles or nanocomposites. Applications include drug delivery, catalysis, and sensors .
- PDT is a non-invasive cancer treatment that involves light activation of a photosensitizer. This compound could serve as a photosensitizer due to its absorption properties in the visible or near-infrared range. Researchers explore its potential for localized cancer therapy .
- Organic semiconductors play a crucial role in flexible electronics and optoelectronic devices. Ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate, with its π-conjugated system, may find applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and solar cells .
- Researchers have investigated this compound as a fluorescent or luminescent probe for biological imaging. Its unique structure and photophysical properties make it suitable for visualizing cellular processes, protein localization, or intracellular signaling pathways .
Anticancer Properties
Enzyme Inhibition
Nanomaterial Synthesis
Photodynamic Therapy (PDT)
Organic Electronics
Biological Imaging Probes
properties
IUPAC Name |
ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O4/c1-4-28-14(25)11-23-17(26)15-16(21(3)19(23)27)20-18-22(15)10-12(2)24(18)13-8-6-5-7-9-13/h5-10H,4,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKAPDJCVORQBMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=CC=C4)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4,7-dimethyl-1,3-dioxo-6-phenylpurino[7,8-a]imidazol-2-yl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.